Cas no 2171735-24-1 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid
• CAS No: 2171735-24-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6609596
• PubChem ID: 165563913
• Update Time: 2025-08-05

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid
• EN300-1555009
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid
• 2171735-24-1

• Inchi： 1S/C27H32N2O6/c1-2-3-12-24(25(30)28-14-18-13-17(15-34-18)26(31)32)29-27(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,2-3,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： QCFSCUZQCLGSLW-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC1CNC(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid

Recent Advances in the Study of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid (CAS: 2171735-24-1)

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid (CAS: 2171735-24-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane (tetrahydrofuran) ring makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are essential for its application in large-scale pharmaceutical production. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, reducing the cost and time required for its production.

In addition to its role in peptide synthesis, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid has shown promise in the design of prodrugs and targeted drug delivery systems. Its ability to act as a linker molecule, connecting therapeutic agents to targeting moieties, has been explored in recent preclinical studies. For instance, researchers have utilized this compound to develop conjugates that enhance the bioavailability and specificity of anticancer drugs, thereby minimizing off-target effects and improving therapeutic outcomes.

Another area of interest is the compound's potential in the development of antimicrobial agents. Preliminary studies have demonstrated that derivatives of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid exhibit activity against a range of bacterial and fungal pathogens. These findings suggest that further exploration of its antimicrobial properties could lead to the discovery of new classes of antibiotics, addressing the growing challenge of antimicrobial resistance.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability, stability under physiological conditions, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and fully realize the compound's potential in drug development.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid (CAS: 2171735-24-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and antimicrobial development highlight its significance in advancing therapeutic innovations. Continued research and development efforts will undoubtedly uncover new opportunities for this compound, further solidifying its role in the future of medicine.